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Compound of Interest

Compound Name: Arisostatin A

Cat. No.: B15560593

For Researchers, Scientists, and Drug Development Professionals
Introduction

Initially misidentified as "Arisostatin A," this technical guide focuses on the well-documented
and scientifically significant compound, Aristolochic Acid A. This naturally occurring
nitrophenanthrene carboxylic acid is predominantly found in plants of the Aristolochia genus.
Historically used in traditional medicine, Aristolochic Acid A has garnered significant attention
from the scientific community due to its potent carcinogenic and nephrotoxic properties. This
guide provides a comprehensive overview of its physicochemical characteristics, experimental
protocols for its study, and the molecular pathways underlying its biological activity.

Physicochemical Properties

The fundamental physicochemical properties of Aristolochic Acid A are summarized in the
tables below, providing a quantitative foundation for research and analysis.

Table 1: General Physicochemical Properties of Aristolochic Acid A
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Property Value Reference
Molecular Formula C17H11NO7 [1]
Molecular Weight 341.27 g/mol [1]
Appearance Yellow powder/crystals [2]
Melting Point 281-286 °C (decomposes) [3]

Table 2: Solubility Profile of Aristolochic Acid A
Solvent Solubility Reference
Water Slightly soluble [4]
Ethanol Soluble
DMSO Approximately 25 mg/mL
Acetic Acid Soluble
Acetone Soluble
Chloroform Soluble
Diethyl Ether Soluble

Benzene

Practically insoluble

Carbon Disulfide

Practically insoluble

Table 3: Spectroscopic Data for Aristolochic Acid A
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Spectroscopic Technique Data Reference

UV-Vis (in Ethanol) Amax: 224, 320, 388 nm

5 8.66 (1H, dd, J = 8.0, 1.8 Hz,
H-5), 8.59 (1H, s, H-9), 7.86
(1H, td, J = 8.0, 1.8 Hz, H-6),

1H NMR (400 MHz, DMSO-ds) ~ 7.82 (1H, s, H-2), 7.38 (1H, dd,
J=8.0, 1.8 Hz, H-7), 6.50 (2H,
s, -OCH:z0-), 4.07 (3H, s, -
OCHs)

15C NMR Refer to specialized literature
for detailed assignments.

Experimental Protocols

This section outlines the methodologies for the isolation, purification, and characterization of
Aristolochic Acid A, crucial for researchers working with this compound.

Isolation and Purification of Aristolochic Acid A from
Aristolochia Species

A common protocol for the extraction and purification of aristolochic acids from plant material
involves the following steps:

o Extraction: The dried and powdered plant material (e.g., roots or stems of Aristolochia
species) is subjected to extraction with methanol at room temperature.

e Solvent Partitioning: The crude methanol extract is then partitioned with chloroform to isolate
the aristolochic acids.

e Chromatographic Purification:

o Column Chromatography: The chloroform extract is subjected to silica gel column
chromatography.
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o High-Performance Liquid Chromatography (HPLC): Further purification is achieved using
preparative HPLC, often with a C18 column.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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